Cas no 2898-54-6 ((3,4-Dimethoxyphenyl)(4-Methoxyphenyl)Methanone)

• Product Name: (3,4-Dimethoxyphenyl)(4-Methoxyphenyl)Methanone
• CAS No: 2898-54-6
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD00088740
• CID: 1437511
• PubChem ID: 2754574
• Update Time: 2025-06-14

(3,4-Dimethoxyphenyl)(4-Methoxyphenyl)Methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, (3,4-dimethoxyphenyl)(4-methoxyphenyl)- (en)
• 3,4,4'-trimethoxy-benzophenone
• 3,4,4'-trimethoxybenzophenone
• ( p-anisyl)(3,4-dimethoxyphenyl)methanone
• (3,4-dimethoxyphenyl)(4-methoxyphenyl)-methanone
• 4',3,4-trimethoxybenzophenone
• 3,4,4'-Trimethoxy-benzophenon
• AC1O609L
• (3,4-dimethoxy-phenyl)-(4-methoxy-phenyl)methanone
• 3,4',5-TOHS-2''-GGlc
• 3,4',5-Trihydroxystilbene-4'-O-(2''-O-galloyl)glucopyranoside
• 3,4,4'-trimethoxy-benzophenone; 3,4,4'-trimethoxybenzophenone; ( p-anisyl)(3,4-dimethoxyphenyl)methanone; 105304-51-6; (3,4-dimethoxyphenyl)(4-methoxyphenyl)-methanone; 4',3,4-trimethoxybenzophenone; 3,4,4'-Trimethoxy-benzophenon; AC1O609L; (3,4-dimethoxy-phenyl)-(4-methoxy-phenyl)methanone; 3,4',5-TOHS-2''-GGlc; 3,4',5-Trihydroxystilbene-4'-O-(2''-O-galloyl)glucopyranoside;
• CAA89854
• SR-01000480645
• SCHEMBL4818731
• SMR000129550
• AS-68523
• MLS000519131
• CHEMBL1606864
• AKOS001658885
• Oprea1_632725
• MFCD00088740
• CS-0037968
• HMS1612P11
• SR-01000480645-1
• EU-0043510
• (3,4-dimethoxyphenyl)(4-methoxyphenyl)methanone
• HMS2493P06
• 2898-54-6
• STL262630
• (3,4-dimethoxyphenyl)-(4-methoxyphenyl)methanone
• Methanone, (3,4-dimethoxyphenyl)(4-methoxyphenyl)-
• WDTCELJFGVBDHU-UHFFFAOYSA-N
• W12079
• (3,4-Dimethoxyphenyl)(4-Methoxyphenyl)Methanone

• MDL： MFCD00088740
• Inchi： 1S/C16H16O4/c1-18-13-7-4-11(5-8-13)16(17)12-6-9-14(19-2)15(10-12)20-3/h4-10H,1-3H3
• InChI Key： WDTCELJFGVBDHU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C1C=CC(=CC=1)OC)=O)OC

Computed Properties

• Exact Mass: 272.10488
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (3,4-Dimethoxyphenyl)(4-Methoxyphenyl)Methanone

Comprehensive Overview of (3,4-Dimethoxyphenyl)(4-Methoxyphenyl)Methanone (CAS No. 2898-54-6)

(3,4-Dimethoxyphenyl)(4-Methoxyphenyl)Methanone, also known by its CAS No. 2898-54-6, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This methanone derivative is characterized by its unique molecular structure, featuring dimethoxy and methoxy functional groups, which contribute to its diverse applications. Researchers and industry professionals often search for terms like "synthesis of 3,4-dimethoxyphenyl methanone" or "applications of 4-methoxyphenyl ketones", highlighting the compound's relevance in modern chemistry.

The compound's chemical properties make it a valuable intermediate in the synthesis of more complex molecules. Its aromatic ketone structure is particularly useful in the development of pharmaceutical intermediates, where it serves as a building block for drugs targeting neurological and cardiovascular diseases. Recent trends in green chemistry have also sparked interest in optimizing the synthesis process of 2898-54-6 to reduce environmental impact, aligning with the global push for sustainable practices.

In the realm of material science, (3,4-Dimethoxyphenyl)(4-Methoxyphenyl)Methanone is explored for its potential in organic electronics and photovoltaic materials. Its ability to absorb UV light and its electron-donating properties make it a candidate for use in OLEDs and solar cells. Searches for "methoxy-substituted aromatic ketones in solar energy" reflect the growing interest in renewable energy solutions, where this compound could play a pivotal role.

From a regulatory perspective, CAS No. 2898-54-6 is not classified as hazardous under current guidelines, making it a safer alternative for research and industrial use. However, proper handling and storage are always recommended to ensure safety. The compound's stability and solubility in common organic solvents further enhance its practicality in laboratory settings.

Looking ahead, the demand for (3,4-Dimethoxyphenyl)(4-Methoxyphenyl)Methanone is expected to rise, driven by advancements in drug discovery and sustainable technologies. Its versatility and compatibility with green synthesis methods position it as a key player in the future of chemical innovation. For those interested in its mechanism of action or industrial-scale production, ongoing research continues to uncover new possibilities for this remarkable compound.